![molecular formula C12H8F3NO2 B3152100 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone CAS No. 727-58-2](/img/structure/B3152100.png)
2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone
Overview
Description
2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone, also known as TFQ, is a fluorinated derivative of quinoline. It has been widely used in scientific research due to its unique properties and potential applications. In
Mechanism of Action
The mechanism of action of 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cellular processes. 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a critical role in DNA replication and repair. 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has also been shown to inhibit the activity of protein kinase C, an enzyme that regulates various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has also been shown to exhibit antiviral activity against HIV and hepatitis B virus. In addition, 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has been shown to exhibit antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone in lab experiments is its potent biological activity. 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has been shown to exhibit activity at low concentrations, making it a valuable tool for studying various cellular processes. However, one of the limitations of using 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone is its potential toxicity. 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has been shown to exhibit cytotoxicity in some cell lines, and its use should be carefully monitored.
Future Directions
There are several future directions for research on 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone. One potential direction is to investigate its use in developing new drugs for treating cancer and infectious diseases. Another potential direction is to study the mechanism of action of 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone in more detail, to better understand its biological activity. Additionally, 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone could be used in combination with other drugs to enhance their efficacy and reduce toxicity. Overall, 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone remains a promising compound for scientific research, with potential applications in various fields.
Scientific Research Applications
2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has been used in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent antitumor, antiviral, and antibacterial activities. 2,2,2-Trifluoro-1-(2-hydroxy-4-methyl-3-quinolinyl)-1-ethanone has also been investigated for its potential use in developing new drugs for treating cancer, HIV, and other infectious diseases.
properties
IUPAC Name |
4-methyl-3-(2,2,2-trifluoroacetyl)-1H-quinolin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO2/c1-6-7-4-2-3-5-8(7)16-11(18)9(6)10(17)12(13,14)15/h2-5H,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPPCOXZQCHFGRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC2=CC=CC=C12)C(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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